Cas no 285570-58-3 (2,3-Piperazinedione,1,4-diethyl-)
285570-58-3 structure
Product Name:2,3-Piperazinedione,1,4-diethyl-
CAS No:285570-58-3
MF:C8H14N2O2
MW:170.208961963654
CID:248530
PubChem ID:20687048
Update Time:2025-04-19
2,3-Piperazinedione,1,4-diethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Piperazinedione,1,4-diethyl-
- 1,4-DIETHYLPIPERAZINE-2,3-DIONE
- 2,3-Piperazinedione,1,4-diethyl-(9CI)
- 285570-58-3
- Diathyldiketopiperazin
- SCHEMBL12566554
- 2,3-Piperazinedione, 1,4-diethyl-
- DTXSID801300453
-
- Inchi: 1S/C8H14N2O2/c1-3-9-5-6-10(4-2)8(12)7(9)11/h3-6H2,1-2H3
- InChI Key: XSTWGDJGUPLKFJ-UHFFFAOYSA-N
- SMILES: O=C1C(N(CC)CCN1CC)=O
Computed Properties
- Exact Mass: 170.105527694g/mol
- Monoisotopic Mass: 170.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 40.6Ų
2,3-Piperazinedione,1,4-diethyl- Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
285570-58-3 (2,3-Piperazinedione,1,4-diethyl-) Related Products
- 59702-07-7(1-Methylpiperazin-2-one)
- 59702-31-7(N-Ethyl-2,3-dioxopiperazine)
- 59702-08-8(1-Ethylpiperazin-2-one)
- 5076-82-4(Sarcosine anhydride)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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